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Compound of Interest

Compound Name: D-Mannose-3-13C

Cat. No.: B15556081

Essential Safety and Logistical Information for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant
disposal of D-Mannose-1-13C. This information is critical for maintaining a safe laboratory
environment and ensuring adherence to regulatory standards.

D-Mannose-1-13C is an isotopically labeled sugar used in various research applications. While it
is classified as a non-hazardous substance, proper handling and disposal are essential to
minimize any potential risks and ensure environmental responsibility. Isotopic labeling with 13C
does not significantly alter the chemical properties or hazards of D-mannose.[1] Therefore, the
disposal procedures for D-Mannose-1-13C are aligned with those for D-Mannose.

Key Compound Properties

The following table summarizes the essential physical and chemical properties of D-Mannose,
which are representative of D-Mannose-1-13C.
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Property Value

Molecular Formula CeH1206

Appearance White crystalline powder
Solubility Soluble in water

Store in a cool, dry, well-ventilated area in a

Storage ) ]
tightly sealed container.

Personal Protective Equipment (PPE)

Before handling D-Mannose-1-13C, ensure that the appropriate personal protective equipment
IS worn to prevent exposure, even with non-hazardous materials.[1]

o Gloves: Wear suitable protective gloves to prevent skin contact.
o Eye Protection: Use safety glasses or goggles to protect from dust particles.
o Lab Coat: A standard laboratory coat should be worn to protect clothing.

o Respiratory Protection: If there is a risk of generating dust, a suitable respirator should be
used.[2]

Disposal Workflow

The decision-making process for the proper disposal of D-Mannose-1-13C is outlined in the
workflow diagram below. This visual guide helps in quickly determining the correct disposal
pathway based on the nature of the waste.
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Start: D-Mannose-1-13C Waste

Is the waste mixed with hazardous substances?

Yes No

Treat as Hazardous Waste Treat as Non-Hazardous Chemical Waste

Package and label according to hazardous waste guidelines Package in a sealed, clearly labeled container
Dispose of through the institution's hazardous waste program Dispose of according to institutional guidelines for non-hazardous chemical waste

Click to download full resolution via product page

Disposal workflow for D-Mannose-1-13C.

Step-by-Step Disposal Procedure

Follow these steps to ensure the safe and compliant disposal of D-Mannose-1-13C:
* Waste Identification and Segregation:

o Determine if the D-Mannose-1-13C waste is in its pure form or mixed with other chemical or
biological materials.[1]
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o If the waste is contaminated with hazardous substances, the entire mixture must be
treated as hazardous waste.[1] The disposal protocol should then follow the specific
requirements for the hazardous contaminant(s).

e Packaging:

o Uncontaminated Waste: Place the solid D-Mannose-1-13C waste in a durable, sealed
container that is clearly labeled. The label should include the full chemical name ("D-
Mannose-1-13C") and indicate that it is non-hazardous waste.

o Contaminated Waste: If mixed with hazardous materials, package the waste in a container
appropriate for the hazardous components and label it according to your institution's
hazardous waste guidelines.

» Disposal:

o Uncontaminated Waste: Dispose of the packaged, non-hazardous waste in accordance
with your institution's specific procedures for non-hazardous chemical waste.[3] This may
involve placing it in a designated collection area for chemical waste.

o Contaminated Waste: For waste deemed hazardous, arrange for its collection and
disposal through your institution's Environmental Health and Safety (EHS) department or
equivalent office responsible for hazardous waste management.

o Spill Cleanup:

[e]

In the event of a spill, avoid generating dust.

o

For solid spills, carefully sweep or vacuum the material and place it in a sealed container
for disposal.[4][5]

o

For solutions, absorb the spill with an inert material and place it in a sealed container.[1]

[¢]

Clean the spill area with water.[1]

Important Considerations:
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e Always consult your institution's specific safety guidelines and waste disposal procedures.[1]
Local and national regulations for chemical waste disposal must be followed.[3]

e Do not dispose of D-Mannose-1-13C down the drain unless specifically permitted by your
institution's policies for non-hazardous chemical waste.

» Keep chemical waste containers closed when not in use and store them in a designated,
well-ventilated area.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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